N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide

• IUPAC Name: N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H22N2O/c1-13(20-17(21)15-9-11-19-12-10-15)14-5-7-16(8-6-14)18(2,3)4/h5-13H,1-4H3,(H,20,21)
• InChI Key: HYCFMVTWOUGQEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(C)(C)C)NC(=O)C2=CC=NC=C2
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide is an organic compound that belongs to the class of carboxamides This compound features a pyridine ring substituted with a carboxamide group and a tert-butylphenyl ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide typically involves the reaction of 4-pyridinecarboxylic acid with 1-(4-tert-butylphenyl)ethylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted carboxamides or esters.

Scientific Research Applications

N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(4-tert-butylphenyl)ethyl]nicotinamide
• N-[1-(4-tert-butylphenyl)ethyl]isonicotinamide

Uniqueness

N-[1-(4-tert-butylphenyl)ethyl]pyridine-4-carboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for specific research applications.